Cas no 74450-99-0 (4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-)

• Product Name: 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-
• CAS No: 74450-99-0
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 4167782
• PubChem ID: 819405
• Update Time: 2025-04-24

4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-
• 1-METHYL-2-SULFANYLPYRIDINIUM-4-CARBOXYLATE
• AKOS006279059
• 1-Methyl-2-thioxo-1,2-dihydropyridine-4-carboxylic acid
• DTXSID701205818
• 1-methyl-2-sulfanylidenepyridine-4-carboxylic acid
• 1-METHYL-2-THIOXO-1,2-DIHYDRO-4-PYRIDINECARBOXYLIC ACID
• AJ-333/25022073
• 1,2-Dihydro-1-methyl-2-thioxo-4-pyridinecarboxylic acid
• AJ-333/25022074
• 74450-99-0
• AKOS006279058

• Inchi： 1S/C7H7NO2S/c1-8-3-2-5(7(9)10)4-6(8)11/h2-4H,1H3,(H,9,10)
• InChI Key： WYFWJKTXOTZAPL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(=O)O)C=CN1C

Computed Properties

• Exact Mass: 169.01974964Da
• Monoisotopic Mass: 169.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų